Cas no 54450-67-8 (Hetacillin sodium)

Hetacillin sodium structure
Hetacillin sodium structure
Product Name:Hetacillin sodium
CAS No:54450-67-8
MF:C19H22N3NaO4S
MW:411.450454235077
CID:383194
PubChem ID:68521073
Update Time:2024-02-29

Hetacillin sodium Chemical and Physical Properties

Names and Identifiers

    • Sodium (2S-(2alpha,5alpha,6beta(S*)))-6-(2,2-dimethyl-5-oxo-4-phenylimidazolidin-1-yl)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
    • sodium [2S-[2alpha,5alpha,6beta(S*)]]-6-(2,2-dimethyl-5-oxo-4-phenylimidazolidin-1-yl)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • sodium 6-(2,2-dimethyl-5-oxo-4-phenylimidazolidin-1-yl)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • Sodium hetacillin
    • Hetacillin sodium
    • Sodium [2S-[2a,5a,6ss(S*)]]-6-(2,2-dimethyl-5-oxo-4-phenylimidazolidin-1-yl)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-ca
    • Inchi: 1S/C19H23N3O4S.Na/c1-18(2)13(17(25)26)21-15(24)12(16(21)27-18)22-14(23)11(20-19(22,3)4)10-8-6-5-7-9-10;/h5-9,11-13,16,20H,1-4H3,(H,25,26);/q;+1/p-1
    • InChI Key: JGCRRHYEUGXAOJ-UHFFFAOYSA-M
    • SMILES: S1C(C)(C)C(C(=O)[O-])N2C(C(C12)N1C(C(C2C=CC=CC=2)NC1(C)C)=O)=O.[Na+]

Computed Properties

  • Exact Mass: 411.122872
  • Monoisotopic Mass: 411.122872
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 695
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118

Experimental Properties

  • Boiling Point: 648.4°C at 760 mmHg
  • Flash Point: 345.9°C
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